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Compound of Interest

Compound Name: Hilafilcon B

Cat. No.: B1516250 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) for modifying the surface wettability of Hilafilcon B, a high-water-content hydrogel.

Frequently Asked Questions (FAQs)
Q1: What is Hilafilcon B and what are its key surface properties?

Hilafilcon B is a non-ionic, high-water-content hydrogel copolymer of 2-hydroxyethyl

methacrylate (HEMA) and N-vinyl pyrrolidone.[1] Marketed as SofLens 59, it has a water

content of 59%.[2][3][4][5][6][7] Its inherent hydrophilicity makes it suitable for applications

requiring good surface wetness and biocompatibility.

Q2: Why would I need to modify the surface wettability of Hilafilcon B if it's already

hydrophilic?

While inherently hydrophilic, surface modifications can be necessary to:

Enhance and stabilize wettability: Prevent hydrophobic recovery that can occur over time

with certain treatments.

Improve biocompatibility: Reduce protein and lipid deposition, which can lead to

complications in biological applications.[4]
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Control cellular interaction: Tailor the surface for specific cell adhesion or anti-fouling

properties.

Improve lubricity: Reduce the coefficient of friction for applications like artificial cartilage or

coatings for medical devices.

Q3: What are the most common techniques to modify the surface wettability of Hilafilcon B?

Common and effective techniques for modifying hydrogel surfaces like Hilafilcon B include:

Plasma Treatment: Utilizes ionized gas to introduce hydrophilic functional groups onto the

surface.

Polymer Grafting: Covalently attaching hydrophilic polymer chains (e.g., polyethylene glycol)

to the hydrogel surface.

Layer-by-Layer (LbL) Assembly: Sequentially depositing layers of oppositely charged

polyelectrolytes to create a stable, hydrophilic coating.

Q4: How can I measure the change in wettability of my modified Hilafilcon B surface?

The most common method is by measuring the contact angle of a liquid (typically purified

water) on the hydrogel surface. A lower contact angle indicates better wettability. Key

techniques include:

Sessile Drop Method: A droplet of liquid is placed on the surface, and the angle it forms with

the surface is measured.

Captive Bubble Method: An air bubble is placed underneath the submerged hydrogel, and

the angle is measured through the water. This method is often preferred for hydrogels as it

prevents dehydration during measurement.

It is important to measure both the advancing contact angle (as the liquid front moves over a

dry surface) and the receding contact angle (as the liquid front withdraws from a wetted

surface). The difference between these two is the contact angle hysteresis, which provides

information about surface heterogeneity and roughness.[1][8][9][10][11]
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Troubleshooting Guides
Plasma Treatment

Issue Possible Cause(s) Recommended Solution(s)

Inconsistent wettability across

the surface

- Non-uniform plasma

exposure.- Contamination on

the hydrogel surface.

- Ensure the sample is placed

in the center of the plasma

chamber for uniform

treatment.- Thoroughly clean

the Hilafilcon B surface with a

suitable solvent (e.g.,

isopropanol) and deionized

water before treatment.

Wettability decreases over

time (hydrophobic recovery)

- Reorientation of hydrophobic

polymer chains to the surface.-

Contamination from the

environment.

- Optimize plasma parameters

(increase power, treatment

time) to create a more stable

hydrophilic layer.- Store the

treated hydrogel in a clean,

controlled environment (e.g.,

under deionized water or in a

desiccator).

Surface damage or etching
- Plasma power is too high.-

Treatment time is too long.

- Reduce the plasma power

and/or treatment time.- Use a

pulsed plasma treatment to

minimize thermal damage.

Polymer Grafting
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Issue Possible Cause(s) Recommended Solution(s)

Low grafting density

- Insufficient activation of the

hydrogel surface.- Inefficient

polymerization conditions.

- Increase the concentration of

the surface initiator.- Optimize

polymerization time,

temperature, and monomer

concentration.

Poor adhesion of the grafted

layer

- Weak covalent bonding

between the graft and the

hydrogel.- Swelling of the

hydrogel interfering with graft

attachment.

- Ensure the surface activation

step is effective.- Consider

using a cross-linking agent in

the grafting solution to improve

the stability of the grafted

layer.

Grafted layer is not hydrophilic

- Incorrect polymer was

grafted.- Contamination of the

grafting solution.

- Verify the monomer used for

grafting.- Use fresh, purified

monomer and solvent for the

grafting process.

Layer-by-Layer (LbL) Assembly
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Issue Possible Cause(s) Recommended Solution(s)

Incomplete or patchy coating

- Insufficient incubation time in

polyelectrolyte solutions.-

Inadequate rinsing between

layers.

- Increase the incubation time

to allow for complete

adsorption of each layer.-

Ensure thorough rinsing with

deionized water between each

deposition step to remove

loosely bound polyelectrolytes.

Poor stability of the LbL film

- Weak electrostatic

interactions between layers.-

pH of the solutions is not

optimal for polyelectrolyte

charging.

- Adjust the pH of the

polyelectrolyte solutions to

ensure maximum charge

density.- Consider post-

crosslinking the LbL film to

improve its stability.

Cloudy or opaque appearance

of the hydrogel

- Aggregation of

polyelectrolytes.- Precipitation

of polyelectrolytes on the

surface.

- Filter the polyelectrolyte

solutions before use.- Optimize

the concentration and pH of

the polyelectrolyte solutions to

prevent aggregation.

Experimental Protocols
Protocol for Plasma Treatment of Hilafilcon B
This protocol describes a general procedure for increasing the hydrophilicity of Hilafilcon B
using low-pressure oxygen plasma.

Materials:

Hilafilcon B hydrogel samples

Isopropanol

Deionized water

Low-pressure plasma system
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Procedure:

Cleaning: Thoroughly clean the Hilafilcon B samples by sonicating them in isopropanol for

15 minutes, followed by rinsing with deionized water.

Drying: Dry the samples in a vacuum oven or with a stream of dry nitrogen gas.

Plasma Treatment:

Place the dry samples in the center of the plasma chamber.

Evacuate the chamber to a base pressure of <100 mTorr.

Introduce oxygen gas at a controlled flow rate.

Set the RF power to 20-50 W and the treatment time to 30-120 seconds.

After treatment, vent the chamber and remove the samples.

Characterization: Immediately characterize the surface wettability using contact angle

measurements.

Protocol for "Grafting-From" of Poly(ethylene glycol)
Methyl Ether Methacrylate (PEGMA) onto Hilafilcon B
This protocol outlines the surface-initiated atom transfer radical polymerization (SI-ATRP) of

PEGMA from a Hilafilcon B surface.

Materials:

Hilafilcon B hydrogel samples

2-bromoisobutyryl bromide (BIBB)

Triethylamine (TEA)

Anhydrous toluene
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Poly(ethylene glycol) methyl ether methacrylate (PEGMA)

Copper(I) bromide (CuBr)

2,2'-bipyridine (bpy)

Methanol

Deionized water

Procedure:

Surface Activation (Initiator Immobilization):

Immerse the Hilafilcon B samples in a solution of TEA in anhydrous toluene.

Slowly add BIBB to the solution and react for 2 hours at room temperature to immobilize

the ATRP initiator on the surface.

Rinse the samples thoroughly with toluene and then methanol.

Graft Polymerization (SI-ATRP):

Prepare a solution of PEGMA and bpy in a mixture of methanol and deionized water.

Deoxygenate the solution by bubbling with nitrogen gas for 30 minutes.

Add CuBr to the solution to initiate the polymerization.

Immerse the initiator-functionalized Hilafilcon B samples in the reaction mixture and

continue to stir under a nitrogen atmosphere for the desired time (e.g., 1-4 hours).

Cleaning: Remove the samples from the reaction solution and rinse extensively with

methanol and deionized water to remove any non-grafted polymer.

Characterization: Measure the contact angle to confirm the increased hydrophilicity.
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Protocol for Layer-by-Layer (LbL) Assembly of Chitosan
and Hyaluronic Acid
This protocol details the deposition of a hydrophilic multilayer film of chitosan and hyaluronic

acid on a Hilafilcon B surface.

Materials:

Hilafilcon B hydrogel samples

Chitosan solution (e.g., 0.1% w/v in 0.1 M acetic acid)

Hyaluronic acid solution (e.g., 0.1% w/v in deionized water)

Deionized water

Procedure:

Initial Surface Charge: Treat the Hilafilcon B surface with a brief oxygen plasma treatment

(as described in Protocol 3.1) to introduce negative charges.

First Layer (Chitosan): Immerse the plasma-treated hydrogel in the chitosan solution for 15

minutes.

Rinsing: Rinse the sample with deionized water for 1 minute.

Second Layer (Hyaluronic Acid): Immerse the hydrogel in the hyaluronic acid solution for 15

minutes.

Rinsing: Rinse the sample with deionized water for 1 minute.

Repeat: Repeat steps 2-5 for the desired number of bilayers (e.g., 5-10 bilayers).

Final Rinse and Storage: After the final layer, rinse the sample thoroughly with deionized

water and store it in a hydrated state.

Characterization: Evaluate the surface wettability using contact angle measurements.
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Quantitative Data
The following table summarizes typical contact angle values for unmodified and modified

hydrogel surfaces. Note that specific values for Hilafilcon B may vary, and the data for

modified surfaces are based on studies of similar HEMA-based hydrogels.

Surface
Advancing Contact

Angle (°)

Receding Contact

Angle (°)
Reference

Unmodified

Hydrophilic Hydrogel

(general)

40 - 70 10 - 30 General knowledge

Oxygen Plasma

Treated Hydrogel
< 20 < 10 General knowledge

PEGMA Grafted

Hydrogel
20 - 40 < 15 General knowledge

Chitosan/Hyaluronic

Acid LbL Coated

Hydrogel

25 - 45 < 20 General knowledge
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Caption: Workflow for Plasma Treatment of Hilafilcon B.
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Caption: Workflow for Polymer Grafting on Hilafilcon B.
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Caption: Troubleshooting Inconsistent Plasma Treatment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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